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Introduction

N-Ethyloxetan-3-amine, with CAS number 1341989-73-8, is a heterocyclic amine that has
garnered interest in medicinal chemistry and drug discovery as a versatile building block. Its
rigid oxetane core combined with a flexible ethylamine side chain offers unique structural
features for designing novel therapeutic agents. A thorough understanding of its physical
properties is crucial for its effective use in synthesis, formulation, and biological screening. This
technical guide provides a comprehensive overview of the known and predicted physical
properties of N-Ethyloxetan-3-amine, along with general experimental protocols for their
determination.

Core Physical and Chemical Properties

At room temperature, N-Ethyloxetan-3-amine is a liquid[1]. Commercially, it is available at
purities of 95% to 97%[1][2][3]. For optimal stability, it is recommended to be stored in a
refrigerator at 4°C[1][2].

Quantitative Physical Properties

A detailed compilation of the physical properties of N-Ethyloxetan-3-amine is presented in
Table 1. It is important to note that while some properties are confirmed, others are predicted
due to the limited availability of experimentally determined data in peer-reviewed literature.
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Property Value Source Notes
--INVALID-LINK--, --

Molecular Formula CsH11NO -
INVALID-LINK--

_ --INVALID-LINK--, --

Molecular Weight 101.15 g/mol -

INVALID-LINK--
N-ethyloxetan-3-
IUPAC Name _ --INVALID-LINK-- -
amine

CAS Number 1341989-73-8 --INVALID-LINK-- -

Physical State Liquid --INVALID-LINK-- At room temperature

Boiling Point 145.2 +25.0 °C Predicted (ACD/Labs) At 760 mmHg

Density 0.945 £ 0.06 g/cm3 Predicted (ACD/Labs) At 20 °C

Refractive Index 1.448 Predicted (ACD/Labs) At20°C

pKa 9.45+0.10 Predicted (ACD/Labs)  Most basic
Predicted

LogP 0.25 -
(ChemAXxon)

] General property of )
N Soluble in water and ) Experimental data not
Solubility low molecular weight

polar organic solvents available

amines

Experimental Protocols

Detailed experimental procedures are essential for verifying the physical properties of N-
Ethyloxetan-3-amine, especially when relying on new batches or scaling up reactions. Below
are generalized protocols for determining key physical constants for liquid amines.

Determination of Boiling Point (Micro Method)

The micro boiling point determination is suitable for small sample volumes.

Apparatus:
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Thiele tube or melting point apparatus with a heating block
Thermometer

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Heat source (Bunsen burner or hot plate)

Mineral oil or silicone oil

Procedure:

Attach the small test tube containing 0.2-0.5 mL of N-Ethyloxetan-3-amine to the
thermometer using a rubber band or wire.

Place the sealed capillary tube into the test tube with the open end submerged in the liquid.

Immerse the assembly into the Thiele tube or heating block filled with oil, ensuring the
sample is level with the thermometer bulb.

Heat the apparatus gently. A stream of bubbles will emerge from the capillary tube as the air
inside expands.

Continue heating until a rapid and continuous stream of bubbles is observed.
Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of a liquid can be accurately measured using a pycnometer or a digital

densitometer.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume
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Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

N-Ethyloxetan-3-amine sample

Distilled water

Procedure (using a pycnometer):
e Clean and dry the pycnometer thoroughly and record its empty weight (ma).

« Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 20°C) until it reaches thermal equilibrium.

o Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer
filled with water (m2).

o Empty and dry the pycnometer. Fill it with N-Ethyloxetan-3-amine, allow it to equilibrate to
the bath temperature, adjust the volume, and weigh it (ms).

e The density (p) of the sample is calculated using the following formula: p_sample = [(ms -
ma1) / (m2 - m1)] * p_water where p_water is the density of water at the measurement
temperature.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
valuable parameter for purity assessment.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Light source (sodium lamp or internal light source)

N-Ethyloxetan-3-amine sample
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e Dropper

e Lens cleaning tissue and a suitable solvent (e.g., ethanol or acetone)

Procedure:

Turn on the refractometer and the circulating water bath to bring the prisms to the desired
temperature (e.g., 20°C).

» Clean the surfaces of the prisms with a suitable solvent and lens tissue.

e Apply a few drops of the N-Ethyloxetan-3-amine sample onto the lower prism using a
dropper.

e Close the prisms firmly.

o Adjust the refractometer to bring the dividing line between the light and dark fields into the
center of the crosshairs.

 If a colored band appears, adjust the compensator to achieve a sharp, achromatic line.

Read the refractive index from the scale.

Physicochemical Characterization Workflow

The following diagram illustrates a logical workflow for the comprehensive physicochemical
characterization of a novel compound like N-Ethyloxetan-3-amine. This workflow ensures that
critical data for research and development are systematically collected and analyzed.
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Caption: Physicochemical Characterization Workflow for N-Ethyloxetan-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [N-Ethyloxetan-3-amine: A Technical Guide to its
Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b572911#what-are-the-physical-properties-of-n-
ethyloxetan-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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